Ethinyl estriol

Description

Ethinylestradiol (EE) is a synthetic estrogen medication widely utilized in combination birth control pills with progestins . It was developed in the 1930s and introduced for medical use in 1943, later becoming a common component of birth control pills in the 1960s . Besides contraception, ethinylestradiol treats menopausal symptoms, gynecological disorders, and hormone-sensitive cancers . It can alleviate hot flashes, night sweats, vaginal dryness, and depressed mood associated with menopause . Though once used in feminizing hormone therapy for transgender women, estradiol has largely superseded it . Ethinylestradiol can also treat hypogonadism and prevent osteoporosis in women, and has been used palliatively for prostate cancer in men and breast cancer in women, as well as to reduce sex drive in sex offenders .

As an estrogen, ethinylestradiol binds to and activates estrogen receptors ERα and ERβ . Its contraceptive action, when combined with a progestin, inhibits luteinizing hormone (LH) and follicle-stimulating hormone (FSH), preventing ovulation . Ethinylestradiol is a long-acting estrogen, remaining in the cell nuclei for about 24 hours . Orally, it is significantly more potent than natural estrogens because it is more resistant to first-pass metabolism . Common side effects include breast tenderness, headaches, fluid retention, and nausea, while rare but serious side effects include blood clots, liver damage, and uterine cancer .

Another estrogen is Mestranol, a prodrug of ethinylestradiol, which is about 1.7 times less potent by weight orally . Like ethinylestradiol, conjugated estrogens are also used for hormone therapy .

• CAS No.: 108646-70-4
• Product Name: Ethinyl estriol
• Molecular Formula: C20H24O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
• Standard InChI: InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
• Standard InChIKey: XFBUZQAUNLRYCT-TXFRKKNYSA-N
• SMILES: CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O
• Canonical SMILES: CC12CCC3C(C1CCC2(C#C)O)CC(C4=C3C=CC(=C4)O)O
• Synonyms: ethinyl estriol; ethinyl estriol, (6alpha,17alpha)-isomer; ethinyl estriol, (6beta,17alpha)-isomer; ethynyl estriol
• PubChem Compound: 21121304
• Last Modified: Feb 18 2024